N-(1-benzofuran-2-ylmethyl)-3-isobutyl-5-isoxazolecarboxamide

• IUPAC Name: N-(1-benzofuran-2-ylmethyl)-3-(2-methylpropyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H18N2O3/c1-11(2)7-13-9-16(22-19-13)17(20)18-10-14-8-12-5-3-4-6-15(12)21-14/h3-6,8-9,11H,7,10H2,1-2H3,(H,18,20)
• InChI Key: DIOFEFGNDRNJFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)C(=O)NCC2=CC3=CC=CC=C3O2
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

Synthesis Analysis

The synthesis of derivatives closely related to N-(1-benzofuran-2-ylmethyl)-3-isobutyl-5-isoxazolecarboxamide involves cyclocondensation reactions, condensation with various substituted aromatic aldehydes, and characterization through spectral studies such as IR, 1H NMR, 13C NMR, and Mass spectra (Idrees, Kola, & Siddiqui, 2019). This process highlights the compound's complex synthesis pathway, which is pivotal for the development of derivatives with potential antimicrobial properties.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic methods and theoretical calculations, including density functional theory (DFT) (Hiremath et al., 2018). These studies reveal the compound's planar structure, which is crucial for its interaction with biological molecules and potential applications in material science.

Chemical Reactions and Properties

Research on related compounds demonstrates their participation in various chemical reactions, including cyclocondensation and reactions with nucleophiles, resulting in the formation of diverse derivatives with unique properties (Okutsu & Yamazaki, 1976). These reactions are instrumental in exploring the compound's reactivity and potential for creating novel molecules with desired functionalities.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are key to understanding the compound's behavior in different environments and its suitability for various applications. While specific studies on N-(1-benzofuran-2-ylmethyl)-3-isobutyl-5-isoxazolecarboxamide's physical properties were not found, related research on isoxazole and benzofuran derivatives provides insights into methods for analyzing these properties through X-ray crystallography and other techniques (Rodier et al., 1993).

Scientific Research Applications

Disposition and Metabolism

N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, a compound under development for insomnia treatment, exhibits almost complete elimination over a 9-day period, mainly via feces. This indicates extensive metabolism, with principal metabolites being identified, suggesting potential for further pharmacokinetic studies (Renzulli et al., 2011).

Antimicrobial Screening

Benzofuran derivatives have been synthesized and shown excellent yields in antimicrobial screenings. These compounds, particularly those integrated with pyrazole and benzofuran moieties, have been tested against pathogenic bacteria like S. aureus and E. coli, demonstrating the potential of benzofuran compounds in developing new antimicrobial agents (Idrees et al., 2020).

Fluorescent Molecular Thermometers

Benzofurazans, when combined with polymers showing temperature-induced phase transitions, have been used to develop sensitive fluorescent molecular thermometers. This innovative approach leverages the fluorescence properties of benzofurazans affected by solvent polarity, highlighting the potential for applications in temperature-sensitive biochemical assays and research (Uchiyama et al., 2003).

Solid-phase Synthesis

Isoxazole and 1,2,4-oxadiazole-containing diheterocyclic compounds have been prepared, demonstrating the feasibility of solid-phase synthesis for producing libraries of compounds with potential biological activities. This methodological advancement supports the exploration of benzofuran derivatives in drug discovery and development processes (Quan & Kurth, 2004).

Safety and Hazards

The safety and hazards of benzofuran compounds can be found in the ECHA database. The hazards of a substance are communicated through a standardised system of statements and pictograms established under the CLP (Classification Labelling and Packaging) Regulation.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.